Cas no 1904304-48-8 (N-(2-{2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}ethyl)-2-(3-methylphenyl)acetamide)

• Product Name: N-(2-{2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}ethyl)-2-(3-methylphenyl)acetamide
• CAS No: 1904304-48-8
• MF: C₁₈H₁₉N₃O₂S
• MW: 341.427362680435
• CID: 6329778
• PubChem ID: 92129578
• Update Time: 2025-06-14

N-(2-{2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}ethyl)-2-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}ethyl)-2-(3-methylphenyl)acetamide
• N-[2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3-yl)ethyl]-2-(3-methylphenyl)acetamide
• 1904304-48-8
• F6524-6027
• AKOS025390675
• N-(2-{2-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)-2-(3-methylphenyl)acetamide
• N-(2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)-2-(m-tolyl)acetamide

• Inchi： 1S/C18H19N3O2S/c1-12-4-3-5-14(10-12)11-16(22)19-7-8-21-13(2)20-17-15(18(21)23)6-9-24-17/h3-6,9-10H,7-8,11H2,1-2H3,(H,19,22)
• InChI Key： MKPNOVGZINFZDD-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1N=C(C)N(C2=O)CCNC(CC1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 341.11979803g/mol
• Monoisotopic Mass: 341.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 90Ų

Additional information on N-(2-{2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}ethyl)-2-(3-methylphenyl)acetamide

Comprehensive Analysis of N-(2-{2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}ethyl)-2-(3-methylphenyl)acetamide (CAS No. 1904304-48-8)

The compound N-(2-{2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}ethyl)-2-(3-methylphenyl)acetamide (CAS No. 1904304-48-8) is a thienopyrimidine derivative that has garnered significant attention in pharmaceutical and biochemical research. Thienopyrimidines are known for their diverse biological activities, making them a focal point for drug discovery. This compound, with its unique molecular structure, is being explored for potential applications in targeting specific enzymatic pathways, particularly those related to inflammation and metabolic disorders.

Researchers are increasingly interested in thienopyrimidine-based compounds due to their versatility in medicinal chemistry. The presence of a 3-methylphenyl group in this molecule enhances its lipophilicity, which could improve cell membrane permeability—a critical factor in drug development. Additionally, the 4-oxo-3H,4H-thieno2,3-dpyrimidin core is a pharmacophore often associated with kinase inhibition, a hot topic in oncology and autoimmune disease research.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine. CAS No. 1904304-48-8 is being studied for its potential to modulate protein-protein interactions, a mechanism that aligns with current trends in targeted therapy. Its structural features, such as the acetamide moiety, may contribute to binding affinity and selectivity, addressing challenges like drug resistance—a common search query among researchers.

The synthesis of N-(2-{2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}ethyl)-2-(3-methylphenyl)acetamide involves multi-step organic reactions, including condensation and cyclization. Optimizing yield and purity is a key focus, as highlighted in recent publications. Analytical techniques like HPLC and NMR are essential for characterizing this compound, ensuring reproducibility—a critical concern for laboratories worldwide.

From a commercial perspective, CAS No. 1904304-48-8 is available through specialized chemical suppliers, catering to academic and industrial R&D. Its pricing and availability often depend on scale, with bulk purchases attracting interest from contract research organizations (CROs). This aligns with the growing trend of outsourcing in drug discovery, a frequently searched topic in the pharmaceutical sector.

Environmental and safety profiles of such compounds are also under scrutiny. While 1904304-48-8 is not classified as hazardous, proper handling protocols are emphasized in Material Safety Data Sheets (MSDS). Sustainability in synthesis—another trending keyword—is being addressed via green chemistry approaches, reducing waste and energy consumption.

In summary, N-(2-{2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}ethyl)-2-(3-methylphenyl)acetamide represents a promising scaffold in drug development. Its exploration intersects with cutting-edge research areas like kinase inhibitors and personalized medicine, making it a compound of high relevance in contemporary science. Future studies may further elucidate its therapeutic potential, answering common queries about its mechanism and applications.